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Compound of Interest

Compound Name: 3-Fluoro-piperidin-1-ylamine

CAS No.: 935260-60-9

Cat. No.: B1440107

Get Quote

Introduction: The Significance of Precise
Characterization
3-Fluoro-piperidin-1-ylamine is a fluorinated piperidine derivative of increasing interest in

medicinal chemistry and drug discovery. The introduction of a fluorine atom can significantly

modulate the physicochemical properties of the parent molecule, including its basicity (pKa),

lipophilicity (logP), and metabolic stability.[1] These modifications can, in turn, influence the

pharmacokinetic and pharmacodynamic profile of drug candidates. Therefore, rigorous

analytical characterization is paramount to ensure the identity, purity, and quality of 3-Fluoro-
piperidin-1-ylamine for its intended research and development applications.

This application note provides a comprehensive guide to the essential analytical methods for

the characterization of 3-Fluoro-piperidin-1-ylamine, offering detailed protocols and expert

insights into the rationale behind the experimental choices. The methods described herein are

designed to be self-validating, ensuring the generation of reliable and reproducible data.
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A preliminary understanding of the physicochemical properties of 3-Fluoro-piperidin-1-
ylamine is crucial for method development. While experimental data for this specific molecule

is not widely available, we can infer properties from related structures. The presence of the

fluorine atom is expected to lower the pKa of the amine groups compared to non-fluorinated

analogs.[1]

Property Expected Value/Range Rationale

Molecular Formula C₅H₁₁FN₂ Based on chemical structure

Molecular Weight 118.16 g/mol
Calculated from the molecular

formula

pKa 8.0 - 9.5

The electron-withdrawing

effect of fluorine is expected to

decrease the basicity of the

piperidine and amine nitrogens

compared to piperidine (pKa

~11).

logP 0.5 - 1.5

The fluorine atom can increase

lipophilicity, but the presence

of two amine groups will

contribute to hydrophilicity.

Analytical Workflow: A Multi-technique Approach
A robust characterization of 3-Fluoro-piperidin-1-ylamine necessitates a multi-technique

approach to confirm its structure, assess its purity, and quantify it. The following diagram

illustrates the recommended analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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